Cas no 49676-42-8 (Tris(2,4-dimethylphenyl)phosphine)

Tris(2,4-dimethylphenyl)phosphine Properties

Names and Identifiers

• Tris(2,4-dimethylphenyl)phosphine
• tris(2,4-dimethylphenyl)phosphane
• Tin(II) trifluoroMethanesulfonate
• Tri-2,4-xylylphosphine
• AK160913
• Tris(2,4-xylyl)phosphine
• Phosphine,tris(2,4-dimethylphenyl)-
• SC11102
• LS41029
• TRA0085136
• OR315477
• AX8293940
• ST24050312
• 676T428
• A827794
• +Expand

• MDL： MFCD09039068
• InChIKey： XDHRVAHAGMMFMC-UHFFFAOYSA-N
• Inchi： 1S/C24H27P/c1-16-7-10-22(19(4)13-16)25(23-11-8-17(2)14-20(23)5)24-12-9-18(3)15-21(24)6/h7-15H,1-6H3
• SMILES： P(C1C([H])=C([H])C(C([H])([H])[H])=C([H])C=1C([H])([H])[H])(C1C([H])=C([H])C(C([H])([H])[H])=C([H])C=1C([H])([H])[H])C1C([H])=C([H])C(C([H])([H])[H])=C([H])C=1C([H])([H])[H]

Computed Properties

• Exact Mass: 346.18500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 3
• Heavy Atom Count: 25
• Complexity: 357
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6.8
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 0

Experimental Properties

• LogP: 5.29520
• PSA: 13.59000
• Melting Point: 157-158°C
• Color/Form: Not available
• Solubility: Not available